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Technical Support Center: Progestin
Competitive Immunoassays
This technical support center provides troubleshooting guidance and answers to frequently

asked questions (FAQs) for researchers, scientists, and drug development professionals

working with competitive immunoassays for progestins. Our goal is to help you minimize cross-

reactivity and ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of cross-reactivity in progestin competitive immunoassays?

A1: The primary cause of cross-reactivity is the structural similarity between progesterone and

other endogenous or synthetic steroids.[1][2] Antibodies raised against progesterone may

recognize and bind to other molecules that share similar chemical structures, leading to

inaccurate measurements.[3][4] Competitive immunoassays for small molecules like steroids

are particularly susceptible to this issue.[5]

Q2: How does the choice of antibody affect assay specificity?

A2: The antibody is the most critical component for assay specificity. Monoclonal antibodies are

generally preferred over polyclonal antibodies as they recognize a single epitope, which can

lead to higher specificity.[6][7] Furthermore, the specificity of a monoclonal antibody is heavily
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influenced by the immunogen used for its production. For instance, the site at which

progesterone is conjugated to a carrier protein for immunization can significantly impact the

resulting antibody's specificity.[8]

Q3: Can my sample matrix interfere with the assay?

A3: Yes, components in the sample matrix can interfere with the assay. For example, serum

and plasma contain steroid-binding proteins that can interfere with the assay.[9] To mitigate

this, samples may require pre-treatment, such as extraction with an organic solvent or the use

of a steroid displacement reagent.[5][9]

Q4: What are the alternatives if I cannot resolve my cross-reactivity issues?

A4: If significant cross-reactivity persists, consider using a more specific analytical method such

as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][11] LC-MS/MS offers

higher specificity and can distinguish between structurally similar steroid hormones, providing

more accurate quantification.[11]

Q5: How can I determine the extent of cross-reactivity in my assay?

A5: Cross-reactivity is typically determined by testing the ability of various structurally related

compounds to displace the labeled progesterone in the assay.[8] The results are often

expressed as a percentage of the cross-reactivity of progesterone itself. You can test a panel of

relevant steroids to assess the specificity of your particular assay.
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Issue Possible Cause(s) Recommended Solution(s)

Higher than expected

progestin concentrations

Cross-reactivity with other

steroids: The antibody may be

binding to other structurally

similar compounds in the

sample.[1][2]

- Review the cross-reactivity

data for your specific antibody

and assay kit. - If available,

use a more specific

monoclonal antibody.[6] - Pre-

treat samples by solvent

extraction to remove interfering

compounds.[5] - Confirm

results with a different

analytical method like LC-

MS/MS.[10]

Matrix effects: Components in

the sample matrix (e.g., lipids,

binding proteins) are

interfering with the assay.[9]

- Perform a spike and recovery

experiment to assess matrix

effects. - Implement a sample

clean-up procedure, such as

solid-phase extraction (SPE) or

liquid-liquid extraction (LLE).[5]

- Ensure proper sample

dilution as recommended by

the assay protocol.[9][12]

High variability between

replicate wells

Incomplete washing: Residual

unbound reagents can lead to

inconsistent signal.

- Ensure thorough and

consistent washing steps

between incubations.[13] -

Check for clogged or

malfunctioning plate washers.

Pipetting errors: Inaccurate or

inconsistent pipetting of

samples, standards, or

reagents.

- Calibrate pipettes regularly. -

Use fresh pipette tips for each

sample and standard. - Ensure

complete mixing of reagents

before use.[14]
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Poor standard curve

Improper standard preparation:

Errors in serial dilutions of the

standards.

- Prepare fresh standards for

each assay. - Ensure accurate

and careful pipetting during the

dilution series.[13]

Incorrect incubation times or

temperatures: Deviation from

the recommended protocol.

- Adhere strictly to the

incubation times and

temperatures specified in the

assay protocol.[15]

Reagent degradation:

Improper storage of kit

components.

- Store all reagents at the

recommended temperatures. -

Avoid repeated freeze-thaw

cycles of reagents.[9]

Data Presentation: Cross-Reactivity of Progestin
Immunoassays
The following table summarizes the cross-reactivity of various compounds with the Roche

Elecsys Progesterone II immunoassay, as reported in a study by Ohlson et al. (2014).[1] This

data is crucial for understanding potential interferences in your experiments.

Compound
Concentration Tested
(ng/mL)

Cross-Reactivity (%)

5β-Dihydroprogesterone 1000 18.2

17-Hydroxyprogesterone 1000 4.9

5α-Pregnan-3-ol-20-one 1000 1.8

5α-Pregnan-3,20-dione 1000 1.5

Medroxyprogesterone 1000 0.7

Pregnanolone 1000 0.5

Data sourced from Ohlson et al., BMC Clinical Pathology, 2014.[1]
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Experimental Protocols
General Protocol for a Competitive Progesterone ELISA
This protocol provides a general workflow for a typical competitive enzyme-linked

immunosorbent assay (ELISA) for progesterone. Specific details may vary between commercial

kits, so always refer to the manufacturer's instructions.[14][15][16]

Prepare Reagents and Samples:

Bring all reagents to room temperature before use.[14]

Prepare wash buffer and assay buffer according to the kit instructions.[16]

Prepare a standard curve by performing serial dilutions of the progesterone standard.[12]

Prepare samples. This may involve dilution, extraction, or the use of a steroid

displacement reagent.[9][12]

Assay Procedure:

Add standards and samples to the appropriate wells of the antibody-coated microplate.[16]

Add the progesterone-enzyme conjugate to each well (except for blank wells).[14]

Add the anti-progesterone antibody to each well (except for non-specific binding and blank

wells).[16]

Incubate the plate for the time and at the temperature specified in the protocol (e.g., 90

minutes at room temperature).[14][15] This allows for the competition between the

progesterone in the sample/standard and the progesterone-enzyme conjugate for binding

to the antibody.

Wash the plate multiple times with wash buffer to remove unbound reagents.[14][16]

Signal Detection:

Add the substrate solution (e.g., TMB) to each well and incubate for the recommended

time (e.g., 20-30 minutes) to allow for color development.[14][16] The intensity of the color
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is inversely proportional to the amount of progesterone in the sample.[14]

Stop the reaction by adding the stop solution.[16]

Read the absorbance of each well using a microplate reader at the specified wavelength

(e.g., 450 nm).[14]

Data Analysis:

Subtract the average absorbance of the blank wells from all other readings.

Generate a standard curve by plotting the absorbance values of the standards against

their known concentrations.

Determine the progesterone concentration in the samples by interpolating their

absorbance values on the standard curve.
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Caption: Workflow for a typical competitive immunoassay for progestins.
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Caption: A logical workflow for troubleshooting cross-reactivity issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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